Trierucin
Trierucin
Glyceryl Trierucate has been investigated for the treatment of Adrenoleukodystrophy.
Brand Name:
Vulcanchem
CAS No.:
2752-99-0
VCID:
VC20871211
InChI:
InChI=1S/C69H128O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-58-61-67(70)73-64-66(75-69(72)63-60-57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)65-74-68(71)62-59-56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-30,66H,4-24,31-65H2,1-3H3/b28-25-,29-26-,30-27-
SMILES:
CCCCCCCCC=CCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCCCCCC=CCCCCCCCC
Molecular Formula:
C69H128O6
Molecular Weight:
1053.7 g/mol
Trierucin
CAS No.: 2752-99-0
Cat. No.: VC20871211
Molecular Formula: C69H128O6
Molecular Weight: 1053.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Glyceryl Trierucate has been investigated for the treatment of Adrenoleukodystrophy. |
|---|---|
| CAS No. | 2752-99-0 |
| Molecular Formula | C69H128O6 |
| Molecular Weight | 1053.7 g/mol |
| IUPAC Name | 2,3-bis[[(Z)-docos-13-enoyl]oxy]propyl (Z)-docos-13-enoate |
| Standard InChI | InChI=1S/C69H128O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-58-61-67(70)73-64-66(75-69(72)63-60-57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)65-74-68(71)62-59-56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-30,66H,4-24,31-65H2,1-3H3/b28-25-,29-26-,30-27- |
| Standard InChI Key | XDSPGKDYYRNYJI-IUPFWZBJSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCCCCCC(=O)OCC(OC(=O)CCCCCCCCCCC/C=C\CCCCCCCC)COC(=O)CCCCCCCCCCC/C=C\CCCCCCCC |
| SMILES | CCCCCCCCC=CCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCCCCCC=CCCCCCCCC |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCCCCCC=CCCCCCCCC |
| Melting Point | 32 °C |
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